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molecular formula C10H13NO2 B143767 N-(5-(Hydroxymethyl)-2-methylphenyl)acetamide CAS No. 127506-02-9

N-(5-(Hydroxymethyl)-2-methylphenyl)acetamide

Cat. No. B143767
CAS RN: 127506-02-9
M. Wt: 179.22 g/mol
InChI Key: BASDRDUBUMSFHS-UHFFFAOYSA-N
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Patent
US06541467B1

Procedure details

To a solution of an approximately 1:1 mixture of 3-(hydroxymethyl)-6-methylaniline, (8.05 g, 58.8 mmol) (96) and 2,5-dimethylaniline in chloroform (290 mL), was added acetic anhydride (20 mL, 206 mmol) and potassium acetate (20 g, 202 mmol). The resulting mixture was heated to its reflux temperature for 2 hours. The mixture was then concentrated and purified by a flash column chromatography (1:1 of hexane-ethyl acetate) which also removed the by-product from Example 74 to give the title compound (12.02 g, 92%). TLC Rf: 0.52 (ethyl acetate); MS (electrospray) 222 (M+1); 1H N MR (CDCl3) δ2.09 (s, 3H), 2.21 (s, 3H), 2.25 (s, 3H), 5.06 (s, 2H), 7.00 (br s, 1H, NH), 7.08 (d, 1H, J=7.6 Hz), 7.18 (d, 1H, J=7.6 Hz), 7.81 (s, 1H).
Name
3-(hydroxymethyl)-6-methylaniline
Quantity
8.05 g
Type
reactant
Reaction Step One
Name
2,5-dimethylaniline
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
chloroform
Quantity
290 mL
Type
solvent
Reaction Step One
Name
acetic anhydride
Quantity
20 mL
Type
reactant
Reaction Step Two
Name
potassium acetate
Quantity
20 g
Type
reactant
Reaction Step Two
Name
title compound
Yield
92%

Identifiers

REACTION_CXSMILES
[OH:1][CH2:2][C:3]1[CH:4]=[C:5]([C:7]([CH3:10])=[CH:8][CH:9]=1)[NH2:6].CC1C=CC(C)=CC=1N.[C:20](OC(=O)C)(=[O:22])[CH3:21].C([O-])(=O)C.[K+]>C(Cl)(Cl)Cl>[OH:1][CH2:2][C:3]1[CH:4]=[C:5]([C:7]([CH3:10])=[CH:8][CH:9]=1)[NH:6][C:20]([CH3:21])=[O:22] |f:3.4|

Inputs

Step One
Name
3-(hydroxymethyl)-6-methylaniline
Quantity
8.05 g
Type
reactant
Smiles
OCC=1C=C(N)C(=CC1)C
Name
2,5-dimethylaniline
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC1=C(N)C=C(C=C1)C
Name
chloroform
Quantity
290 mL
Type
solvent
Smiles
C(Cl)(Cl)Cl
Step Two
Name
acetic anhydride
Quantity
20 mL
Type
reactant
Smiles
C(C)(=O)OC(C)=O
Name
potassium acetate
Quantity
20 g
Type
reactant
Smiles
C(C)(=O)[O-].[K+]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The resulting mixture was heated to its
TEMPERATURE
Type
TEMPERATURE
Details
reflux temperature for 2 hours
Duration
2 h
CONCENTRATION
Type
CONCENTRATION
Details
The mixture was then concentrated
CUSTOM
Type
CUSTOM
Details
purified by a flash column chromatography (1:1 of hexane-ethyl acetate) which
CUSTOM
Type
CUSTOM
Details
also removed the by-product from Example 74

Outcomes

Product
Name
title compound
Type
product
Smiles
OCC=1C=C(NC(=O)C)C(=CC1)C
Measurements
Type Value Analysis
AMOUNT: MASS 12.02 g
YIELD: PERCENTYIELD 92%
YIELD: CALCULATEDPERCENTYIELD 114.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.